Cas no 111988-89-7 (2-phenoxyethyl 2-hydroxy-4-(2-phenoxyethoxy)benzoate)

• Product Name: 2-phenoxyethyl 2-hydroxy-4-(2-phenoxyethoxy)benzoate
• CAS No: 111988-89-7
• MF: C₂₃H₂₂O₆
• MW: 394.417187213898
• CID: 2607765
• PubChem ID: 71335955
• Update Time: 2025-04-21

2-phenoxyethyl 2-hydroxy-4-(2-phenoxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyethyl 2-hydroxy-4-(2-phenoxyethoxy)benzoate
• 111988-89-7
• DTXSID90763839

• Inchi： 1S/C23H22O6/c24-22-17-20(28-14-13-26-18-7-3-1-4-8-18)11-12-21(22)23(25)29-16-15-27-19-9-5-2-6-10-19/h1-12,17,24H,13-16H2
• InChI Key： MIPPSQGPPLGZMH-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC=CC=1)C1C=CC(C(=O)OCCOC2C=CC=CC=2)=C(C=1)O

Computed Properties

• Exact Mass: 394.14163842Da
• Monoisotopic Mass: 394.14163842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 74.2Ų